Cas no 1015939-64-6 (2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde)
1015939-64-6 structure
Product Name:2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde
CAS No:1015939-64-6
MF:C5H4ClN3O3
MW:189.556559562683
MDL:MFCD04969653
CID:5668321
PubChem ID:45157283
Update Time:2023-09-12
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-2707647
- AKOS013358515
- 2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde
- 1015939-64-6
-
- MDL: MFCD04969653
- Inchi: 1S/C5H4ClN3O3/c6-4-3-8(1-2-10)7-5(4)9(11)12/h2-3H,1H2
- InChI Key: VFHCDBNTLFGUCF-UHFFFAOYSA-N
- SMILES: ClC1C([N+](=O)[O-])=NN(C=1)CC=O
Computed Properties
- Exact Mass: 188.9941187g/mol
- Monoisotopic Mass: 188.9941187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 80.7Ų
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2707647-0.05g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 95.0% | 0.05g |
$359.0 | 2025-03-20 | |
| Enamine | EN300-2707647-0.1g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 95.0% | 0.1g |
$376.0 | 2025-03-20 | |
| Enamine | EN300-2707647-0.25g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 95.0% | 0.25g |
$393.0 | 2025-03-20 | |
| Enamine | EN300-2707647-0.5g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 95.0% | 0.5g |
$410.0 | 2025-03-20 | |
| Enamine | EN300-2707647-1.0g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 95.0% | 1.0g |
$428.0 | 2025-03-20 | |
| Enamine | EN300-2707647-2.5g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 95.0% | 2.5g |
$838.0 | 2025-03-20 | |
| Enamine | EN300-2707647-5.0g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 95.0% | 5.0g |
$1240.0 | 2025-03-20 | |
| Enamine | EN300-2707647-10.0g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 95.0% | 10.0g |
$1839.0 | 2025-03-20 | |
| Enamine | EN300-2707647-1g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 1g |
$428.0 | 2023-09-11 | ||
| Enamine | EN300-2707647-5g |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde |
1015939-64-6 | 5g |
$1240.0 | 2023-09-11 |
2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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